![molecular formula C15H24N4O2 B8517949 tert-butyl N-[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]carbamate](/img/structure/B8517949.png)
tert-butyl N-[1-(2-methylpyrimidin-4-yl)piperidin-4-yl]carbamate
Cat. No. B8517949
M. Wt: 292.38 g/mol
InChI Key: SLXUYRHUCYWNIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08486967B2
Procedure details
A suspension of Boc-4-aminopiperidine (715.3 mg, 3.5 mmol), 4-chloro-2-methylpyrimidine (521 mg, 3.85 mmol) and N,N-diisopropylethyl amine (899 L, 5.25 mmol) in dioxane (14 mL) was heated to 150° C. in the microwave for 30 minutes. The reaction was diluted with water and extracted twice with ethyl acetate. The combined organic layers were washed with water, dried over sodium sulfate, filtered and concentrated under reduced pressure. The title compound was obtained after stirring of the crude product with diethyl ether and drying as white crystals (649.5 mg, 64%).
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([N:8]1CCC(N)C[CH2:9]1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].Cl[C:16]1[CH:21]=[CH:20][N:19]=[C:18]([CH3:22])[N:17]=1.C([N:26]([CH2:30][CH3:31])[CH:27]([CH3:29])C)(C)C>O1CCOCC1.O>[C:4]([O:3][C:1](=[O:2])[NH:8][CH:9]1[CH2:29][CH2:27][N:26]([C:16]2[CH:21]=[CH:20][N:19]=[C:18]([CH3:22])[N:17]=2)[CH2:30][CH2:31]1)([CH3:7])([CH3:6])[CH3:5]
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Inputs
Step One
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Name
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|
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Quantity
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715.3 mg
|
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Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCC(CC1)N
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Name
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|
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Quantity
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521 mg
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Type
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reactant
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Smiles
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ClC1=NC(=NC=C1)C
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Name
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|
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Quantity
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899 L
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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Quantity
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14 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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150 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted twice with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under reduced pressure
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)(C)(C)OC(NC1CCN(CC1)C1=NC(=NC=C1)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
